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Compound of Interest

Compound Name: Olsalazine Dimethyl Ester-13C12

Cat. No.: B15599952

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olsalazine, a prodrug of mesalamine (5-aminosalicylic acid or 5-ASA), is an anti-inflammatory
agent primarily used in the treatment of inflammatory bowel disease (IBD), particularly
ulcerative colitis.[1] Its unique structure, consisting of two mesalamine molecules linked by an
azo bond, allows for targeted delivery to the colon. There, bacterial azoreductases cleave the
bond, releasing the active therapeutic agent, mesalamine, locally at the site of inflammation.[1]
The use of stable isotope-labeled internal standards, such as Olsalazine-13C12, is crucial for
accurate quantification of the parent drug in biological matrices by correcting for variability in
sample preparation and analysis.

These application notes provide detailed protocols for the sample preparation of tissues
containing Olsalazine and its stable isotope-labeled counterpart for subsequent analysis,
typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of Olsalazine

Olsalazine is specifically designed for colonic delivery. After oral administration, it passes
largely unabsorbed through the upper gastrointestinal tract.[2] In the colon, gut microbiota
metabolize Olsalazine into two molecules of the active drug, mesalamine (5-ASA).[1]
Mesalamine itself can be further metabolized, primarily through acetylation, to N-acetyl-5-
aminosalicylic acid (Ac-5-ASA).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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